1-Boc-3-(2,3-dimethoxyphenyl)pyrrolidine

• Molecular Formula: C17H25NO4
• Molecular Weight: 307.4 g/mol
• IUPAC Name: tert-butyl 3-(2,3-dimethoxyphenyl)pyrrolidine-1-carboxylate
• InChI: InChI=1S/C17H25NO4/c1-17(2,3)22-16(19)18-10-9-12(11-18)13-7-6-8-14(20-4)15(13)21-5/h6-8,12H,9-11H2,1-5H3
• InChI Key: NZJHYVKIGDNKLR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(C1)C2=C(C(=CC=C2)OC)OC

Description

1-Boc-3-(2,3-dimethoxyphenyl)pyrrolidine is a pyrrolidine derivative featuring a tert-butoxycarbonyl (Boc) protecting group at the 1-position and a 2,3-dimethoxyphenyl substituent at the 3-position of the pyrrolidine ring. The Boc group enhances solubility and stability during synthetic processes, while the 2,3-dimethoxyphenyl moiety contributes steric and electronic effects critical for biological interactions, particularly in medicinal chemistry and enzyme inhibition studies. This compound is frequently utilized as a key intermediate in synthesizing pharmacologically active molecules, such as prolyl oligopeptidase (POP) inhibitors and kinase modulators, due to its structural versatility .

Biological Activity

1-Boc-3-(2,3-dimethoxyphenyl)pyrrolidine is a compound characterized by its pyrrolidine ring structure, which is a five-membered nitrogen-containing heterocycle. The presence of a Boc (tert-butyloxycarbonyl) protecting group and a 2,3-dimethoxyphenyl substituent contributes to its unique biological properties and potential applications in medicinal chemistry. This article reviews the biological activity of this compound, focusing on its pharmacological effects, structure-activity relationships, and relevant case studies.

Structural Overview

The structural features of 1-Boc-3-(2,3-dimethoxyphenyl)pyrrolidine are critical for its biological activity. The compound's design allows it to interact with various biological targets, making it a versatile scaffold in drug development.

Feature	Description
Pyrrolidine Ring	Five-membered nitrogen heterocycle
Boc Group	Protects the nitrogen atom
2,3-Dimethoxyphenyl Group	Substituent at the 3-position of the pyrrolidine

Pharmacological Applications

1-Boc-3-(2,3-dimethoxyphenyl)pyrrolidine has been explored for various pharmacological applications:

• Drug Development : It serves as a scaffold for designing new therapeutic agents targeting different diseases. Its structural similarity to other biologically active compounds enhances its potential as a lead compound in drug discovery.
• Anticancer Activity : Research indicates that derivatives of pyrrolidine compounds exhibit significant antiproliferative activity against various cancer cell lines. For instance, compounds with similar structures have shown effectiveness in inhibiting tubulin polymerization, which is crucial for cancer cell division .

Structure-Activity Relationships (SAR)

The biological activity of 1-Boc-3-(2,3-dimethoxyphenyl)pyrrolidine can be influenced by modifications to its structure:

• Substituent Effects : The presence of methoxy groups on the phenyl ring enhances lipophilicity and may improve selectivity for certain biological targets . For example, changes in the position or type of substituents can dramatically alter the compound's potency and mechanism of action.
• Comparative Analysis : A study comparing various pyrrolidine derivatives showed that those with specific substitutions exhibited enhanced activity against kinases involved in cancer progression. This suggests that strategic modifications can lead to improved therapeutic profiles .

In Vitro Studies

Several studies have evaluated the biological activity of pyrrolidine derivatives similar to 1-Boc-3-(2,3-dimethoxyphenyl)pyrrolidine:

• A study demonstrated that certain derivatives exhibited nanomolar activity against kinases CK1γ and CK1ε, indicating their potential as targeted cancer therapies .

In Vivo Studies

In vivo models have also been employed to assess the efficacy of related compounds:

• A recent investigation into pyrrolidine derivatives revealed significant anticancer effects in rat breast cancer models. These results were supported by imaging techniques that confirmed tumor reduction following treatment with these compounds .

Scientific Research Applications

1-Boc-3-(2,3-dimethoxyphenyl)pyrrolidine is a chemical compound featuring a pyrrolidine ring, a five-membered nitrogen-containing heterocycle. It includes a Boc (tert-butyloxycarbonyl) protecting group attached to the nitrogen atom of the pyrrolidine, and a 2,3-dimethoxyphenyl substituent at the 3-position of the pyrrolidine ring. This structural arrangement gives the compound unique properties and potential applications in medicinal chemistry.

Synthesis
The synthesis of 1-Boc-3-(2,3-dimethoxyphenyl)pyrrolidine typically involves several steps:

• Formation of the Pyrrolidine Ring : This can be achieved through various methods, such as cyclization reactions.
• Introduction of the 2,3-Dimethoxyphenyl Group : This involves Suzuki or Stille coupling reactions.
• Protection of the Nitrogen Atom : The nitrogen atom is protected with a Boc group.

Applications in Medicinal Chemistry
1-Boc-3-(2,3-dimethoxyphenyl)pyrrolidine can serve various roles in medicinal chemistry:

• Building Block : It can be used to construct more complex molecules with potential biological activity.
• Pharmacophore Scaffold : The pyrrolidine core can act as a scaffold for displaying different functional groups to interact with biological targets.
• Intermediate in Drug Synthesis : It can be an intermediate in synthesizing drug candidates.

Pyrrolidines, in general, are widely used by medicinal chemists to obtain compounds for human treatments . Boc-protected piperidines have been utilized extensively in drug discovery .

Structural Analogues
Several compounds share structural similarities with 1-Boc-3-(2,3-dimethoxyphenyl)pyrrolidine:

Compound Name	Structure Features	Unique Aspects
1-Boc-3-(3,4-dichlorophenyl)pyrrolidine	Contains a dichlorophenyl group at position 3	Increased lipophilicity due to chlorine atoms
1-Boc-4-(4-methoxyphenyl)pyrrolidine	Features a methoxy group at position 4	Potential for enhanced selectivity in biological assays
1-Boc-2-(5-fluorothiophenyl)pyrrolidine	Contains a fluorothiophenyl substituent	May exhibit unique electronic properties due to fluorine

Comparison with Similar Compounds

Table 1: Structural Comparison of 1-Boc-3-(2,3-dimethoxyphenyl)pyrrolidine with Key Analogues

Compound Name	Substituent at Pyrrolidine 3-Position	CAS Number	Key Structural Features
1-Boc-3-(2,3-dimethoxyphenyl)pyrrolidine	2,3-dimethoxyphenyl	Not explicitly listed	Electron-rich aryl group with steric bulk
1-Boc-3-(2-bromophenyl)pyrrolidine (SY359646)	2-bromophenyl	2383929-73-3	Electron-withdrawing bromo substituent
1-Boc-3-(5-chloro-2-fluorophenyl)pyrrolidine (SY359653)	5-chloro-2-fluorophenyl	N/A	Halogenated aryl group
(±)-Trimethyl 5-(3,4-dimethoxyphenyl)-3-(2-nitrophenyl)pyrrolidine-2,4,4-tricarboxylate (III-59f)	3,4-dimethoxyphenyl + 2-nitrophenyl	N/A	Dual aryl substituents with nitro and methoxy groups

Key Observations:

Substituent Electronic Effects : The 2,3-dimethoxyphenyl group in the target compound provides electron-donating methoxy groups, enhancing aromatic π-π stacking interactions in enzyme binding pockets. In contrast, halogenated analogues (e.g., SY359646, SY359653) exhibit electron-withdrawing effects, which may alter binding affinities in enzymatic assays .

Steric Hindrance : The 2,3-dimethoxyphenyl group introduces greater steric bulk compared to smaller substituents like bromine or chlorine. This impacts regioselectivity in reactions, as observed in benzodiazepine acylation studies where dimethoxyphenyl groups influenced reaction pathways despite steric challenges .

Ring Modifications : Replacement of pyrrolidine with thiazolidine or isoxazolidine rings (as in POP inhibitors) reduces inhibitory activity, emphasizing the necessity of the pyrrolidine scaffold for optimal enzyme interaction .

Physicochemical Properties

• Solubility : The Boc group improves solubility in organic solvents, whereas halogenated analogues (e.g., SY359653) exhibit lower solubility due to increased hydrophobicity.
• Stereochemical Stability : ROESY NMR data () confirm that the 2,3-dimethoxyphenyl substituent enforces a specific pyrrolidine conformation, which is critical for maintaining stereoselectivity in downstream reactions .

Q & A

Q. What are the key considerations for synthesizing 1-Boc-3-(2,3-dimethoxyphenyl)pyrrolidine?

A typical synthesis involves sequential protection, coupling, and deprotection steps. The Boc (tert-butoxycarbonyl) group is introduced early to protect the pyrrolidine nitrogen, followed by Suzuki-Miyaura cross-coupling with 2,3-dimethoxyphenylboronic acid to attach the aryl group. Reagents like Pd(PPh₃)₄ and bases (e.g., K₂CO₃) in solvents such as dioxane or toluene are critical for efficient coupling . Post-reaction purification via column chromatography ensures enantiomeric purity, which is essential for downstream biological assays .

Q. How is the compound characterized to confirm structural integrity?

Combined spectroscopic and chromatographic methods are used:

• NMR (¹H/¹³C) verifies substitution patterns (e.g., dimethoxyphenyl protons at δ 3.8–4.0 ppm) .
• HPLC (chiral stationary phases) assesses enantiomeric purity, crucial for pharmacodynamic studies .
• Mass spectrometry confirms molecular weight (e.g., [M+H⁺] at m/z 334.2 for C₁₈H₂₅NO₄) .

Advanced Research Questions

Q. How does the substitution pattern on the aryl group influence bioactivity?

The position of methoxy groups (2,3- vs. 2,6-substitution) significantly alters receptor binding. For example, 2,3-dimethoxyphenyl derivatives show enhanced affinity for serotonin receptors compared to 2,6-substituted analogs due to steric and electronic effects. Computational docking studies (e.g., using AutoDock Vina) can predict interactions with target proteins .

Q. What strategies resolve contradictions in reported biological activity data?

Discrepancies may arise from:

• Enantiomeric impurities : Use chiral HPLC to isolate (R)- and (S)-isomers and test separately .
• Assay conditions : Vary pH, temperature, or co-solvents (e.g., DMSO concentration) to replicate published protocols .
• Structural analogs : Compare activity of 1-Boc-3-(2,3-dimethoxyphenyl)pyrrolidine with its deprotected (free amine) or carboxylated derivatives .

Q. How can structure-activity relationships (SAR) guide optimization?

Systematic modifications include:

• Boc group replacement : Substitute with Cbz or Fmoc to modulate lipophilicity .
• Pyrrolidine ring fluorination : Introduce 3,3-difluoro groups to enhance metabolic stability .
• Aryl group diversification : Test 3,4-dichloro or 4-bromo analogs to probe steric tolerance in binding pockets .

Q. What computational tools predict pharmacokinetic properties?

• ADMET prediction : Software like SwissADME estimates logP (2.1–2.5), BBB permeability, and CYP450 interactions .
• DFT calculations : Assess electron density at the pyrrolidine nitrogen to predict nucleophilic reactivity in prodrug design .

Methodological Guidance

Q. How to troubleshoot low yields in the Suzuki-Miyaura coupling step?

• Catalyst optimization : Replace Pd(PPh₃)₄ with XPhos-Pd-G3 for sterically hindered substrates .
• Solvent selection : Use toluene/EtOH (3:1) instead of dioxane to improve boronic acid solubility .
• Temperature control : Maintain 105°C for 12–16 hours to ensure complete conversion .

Q. What in vitro assays are suitable for neuropharmacological profiling?

• Radioligand binding assays : Screen for affinity at dopamine D₂/D₃ or serotonin 5-HT₁A receptors using ³H-spiperone .
• Functional assays : Measure cAMP inhibition in HEK293 cells expressing GPCRs to assess agonist/antagonist activity .